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Compound of Interest

Compound Name: 2-Chloroanthracene-13C6

Cat. No.: B15556652

For Immediate Release

This technical guide provides a detailed analysis of the molecular weight of 2-
Chloroanthracene-13Cs, a critical isotopically labeled compound for advanced research
applications. This document is intended for researchers, scientists, and professionals in drug
development who require precise molecular weight information for experimental design and
data analysis.

Overview

2-Chloroanthracene is an aromatic hydrocarbon with the chemical formula C1aHoCL[1][2][3][4]
[5][6][7] Isotopic labeling with Carbon-13 (33C) is a powerful technique used in various analytical
methods, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy,
to trace the metabolic fate of molecules and to elucidate complex biological pathways. 2-
Chloroanthracene-3Cs is a specialized variant where six of the fourteen carbon atoms in the
molecule are replaced with the stable isotope 3C. This substitution results in a predictable
increase in the compound's molecular weight.

Methodology for Molecular Weight Calculation

The molecular weight of 2-Chloroanthracene-3Cs is determined by calculating the sum of the
atomic masses of its constituent atoms, accounting for the isotopic substitution. The standard
atomic weights of the elements are used for the non-labeled atoms, while the specific atomic
mass of the 13C isotope is used for the six labeled carbon atoms.
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Experimental Protocols

The calculation of the molecular weight is a theoretical determination based on established
atomic weights. The protocol is as follows:

« ldentify the Molecular Formula: The molecular formula for unlabeled 2-Chloroanthracene is
C14HoCL[1][2][3][4][5][6][7] For 2-Chloroanthracene-13Ce, the formula is represented as
(13C)6(*2C)sHoCl to denote the presence of six Carbon-13 isotopes.

o Obtain Atomic Weights: The necessary atomic weights are:

[e]

Carbon-12 (32C): ~12.000000 amu

o

Carbon-13 (33C): ~13.003355 amul[8][9][10][11][12]

o

Hydrogen (H): ~1.008 amu

[¢]

Chlorine (CI): ~35.453 amu

o Calculate the Total Mass: The molecular weight is calculated using the following equation:
Molecular Weight = (Number of 13C atoms x Atomic Mass of 13C) + (Number of 12C atoms x
Atomic Mass of 12C) + (Number of H atoms x Atomic Mass of H) + (Number of Cl atoms x
Atomic Mass of ClI)

Calculation Workflow

The following diagram illustrates the workflow for calculating the molecular weight of 2-
Chloroanthracene-*3Ce.
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Identify Molecular Formula
(13C)6(12C)sHoCl

l

Determine Atomic Weights
13C: 13.003355
12C: 12.000000

H: 1.008
Cl: 35.453
Calculate Mass of Carbon Isotopes Calculate Mass of Other Atoms
(6 * 13.003355) + (8 * 12.000000) (9 *1.008) + (1 * 35.453)

'

Sum All Atomic Masses )

Final Molecular Weight of

2-Chloroanthracene-13Cs

Click to download full resolution via product page

Calculation workflow for the molecular weight of 2-Chloroanthracene-3Ce.

Data Presentation

The following table summarizes the atomic and molecular weights used in the calculation,
providing a clear comparison of the unlabeled and labeled compounds.
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Component

Standard 2-
Chloroanthracene

2-Chloroanthracene-3Ce

Molecular Formula C14HoCI (13C)s(12C)sHoCI
Number of 12C Atoms 14 8

Mass of 12C Atoms (amu) 168.000000 96.000000
Number of 13C Atoms 0 6

Mass of 13C Atoms (amu) 0 78.02013
Number of H Atoms 9 9

Mass of H Atoms (amu) 9.072 9.072

Number of Cl Atoms 1 1

Mass of Cl Atoms (amu) 35.453 35.453

Total Molecular Weight ( g/mol 91253 01855

)

Note: The molecular weight of unlabeled 2-Chloroanthracene is often cited as approximately

212.67 g/mol , which is based on the naturally occurring isotopic abundance of carbon.[1][2][3]

[516]1[7]

Conclusion

The calculated molecular weight of 2-Chloroanthracene-3Cs is approximately 218.55 g/mol .

This value is essential for the accurate preparation of solutions, interpretation of mass

spectrometry data, and the overall success of studies employing this isotopically labeled

compound. Researchers and scientists are encouraged to use this guide as a reference for

their experimental and analytical procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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